Cas no 2171681-77-7 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid
• CAS No: 2171681-77-7
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6246266
• PubChem ID: 165564531
• Update Time: 2025-05-20

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid
• EN300-1549723
• 2171681-77-7
• 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carbonyl}azetidine-2-carboxylic acid

• Inchi： 1S/C25H26N2O6/c28-23(27-11-9-21(27)24(29)30)22-15(10-12-32-22)13-26-25(31)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-22H,9-14H2,(H,26,31)(H,29,30)
• InChI Key： FUDQWROOZWJBMI-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N1CCC1C(=O)O)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171681-77-7, known as 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates several key functional groups, including the azetidine ring, oxolane (tetrahydrofuran) moiety, and the fluorenylmethoxycarbonyl (Fmoc) group. These features make it a versatile building block in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of peptide-based therapeutics. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during synthesis. This has enabled researchers to explore its application in constructing complex peptide frameworks with high precision. Moreover, the azetidine ring, a four-membered cyclic structure, contributes to the molecule's rigidity and stability, making it an ideal candidate for designing molecules with specific pharmacokinetic properties.

One of the most exciting developments involving this compound is its use in the synthesis of macrocyclic compounds. The combination of the oxolane moiety and the azetidine ring provides a unique platform for forming stable macrocycles, which are highly sought after in medicinal chemistry due to their ability to bind target proteins with high affinity and selectivity. Recent research has demonstrated that these macrocycles can be tailored to inhibit specific enzymes or receptors, opening new avenues for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in therapeutic development, this compound has also found applications in materials science. The incorporation of the Fmoc group into polymerizable systems has led to the creation of novel materials with tunable mechanical and optical properties. These materials have potential uses in drug delivery systems, where controlled release mechanisms are critical for optimizing therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-amino methyl oxolane intermediate and its subsequent coupling with the azetidine derivative. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers have been exploring greener synthetic routes for this compound to minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even greater role in shaping the future of chemistry and medicine.